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Compound of Interest

Compound Name: Mercury(II) chromate

Cat. No.: B081476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercury(II) chromate, a

compound of significant interest due to its distinct chemical properties and the pronounced

biological effects of its constituent ions. This document consolidates critical data on its

physicochemical properties, synthesis, structural characteristics, and safety considerations to

support research and development activities.

Chemical and Physical Properties
Mercury(II) chromate (HgCrO₄) is an inorganic compound that appears as red monoclinic

crystals.[1] Its properties are largely dictated by the presence of mercury in the +2 oxidation

state and chromium in the +6 oxidation state.

Table 1: Physicochemical Properties of Mercury(II) Chromate
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Property Value Source

CAS Number 13444-75-2 [1][2][3][4]

Molecular Formula CrHgO₄ [1][2][3][5]

Molar Mass 316.59 g/mol [2][5]

Density 6.06 g/cm³ [1][3]

Appearance Red monoclinic crystals [1]

Solubility Slightly soluble in water [1][3]

Melting Point Decomposes upon heating [1][3]

Synthesis of Mercury(II) Chromate
The most common and straightforward method for synthesizing mercury(II) chromate is

through an aqueous precipitation reaction.[2] This technique involves the reaction of a soluble

mercury(II) salt with a soluble chromate salt.

Experimental Protocol: Aqueous Precipitation
This protocol describes a general method for the laboratory-scale synthesis of mercury(II)
chromate via aqueous precipitation.

Materials:

Mercury(II) nitrate monohydrate (Hg(NO₃)₂·H₂O)

Potassium chromate (K₂CrO₄)

Deionized water

Stir plate and stir bar

Beakers

Filtration apparatus (e.g., Büchner funnel and flask)
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Drying oven

Procedure:

Prepare a solution of mercury(II) nitrate monohydrate by dissolving a stoichiometric amount

in deionized water in a beaker.

In a separate beaker, prepare a solution of potassium chromate by dissolving a 1:1 molar

ratio equivalent in deionized water.

While stirring the mercury(II) nitrate solution, slowly add the potassium chromate solution.

This controlled addition helps in the formation of a filterable precipitate.[2]

A red precipitate of mercury(II) chromate will form immediately upon the addition of the

potassium chromate solution.

Continue stirring the mixture for a period to ensure the reaction goes to completion.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the collected mercury(II) chromate in a drying oven at a low temperature to avoid

decomposition.

Note on Particle Size Control: The particle size of the resulting mercury(II) chromate can be

influenced by the synthesis conditions. The application of ultrasonic agitation during the

precipitation process has been shown to reduce the median particle size significantly, which

can be crucial for applications requiring a high surface area.[2]

Crystal Structure
Early crystallographic studies have identified multiple phases of mercury(II) chromate,

including an anhydrous form (HgCrO₄), a hemihydrate (HgCrO₄·½H₂O), and a basic salt.[2]

Single-crystal X-ray diffraction has revealed that in the monoclinic α-HgCrO₄, mercury atoms

are almost linearly bonded to two oxygen atoms from different chromate tetrahedra, forming

endless zigzag chains.[2] The chromate tetrahedra themselves have distinct bridging and

terminal Cr-O bond lengths.[2]
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Applications in Research
Due to its high toxicity, the applications of mercury(II) chromate are limited. However, it has

been explored as an oxidizing agent in organic synthesis, particularly for the conversion of

alcohols to carbonyl compounds.[2] Its use in this capacity is not widespread due to the

availability of safer and more efficient reagents.[2] Current research interests are more focused

on its fundamental material properties and structural characterization.[2]

Safety and Toxicology
Both mercury and hexavalent chromium are highly toxic, making mercury(II) chromate a

hazardous substance that must be handled with extreme caution.

Toxicity of Constituent Ions:

Mercury(II): Mercury is a potent neurotoxin. Acute exposure can cause lung damage, while

chronic exposure can lead to severe neurological and renal damage.[6]

Chromate (Cr⁶⁺): Hexavalent chromium is a known carcinogen and can cause damage to

the respiratory system, kidneys, liver, and skin upon exposure.[7][8] It is also a skin

sensitizer.

Handling and Personal Protective Equipment (PPE):

Work with mercury(II) chromate should be conducted in a well-ventilated chemical fume

hood.[9]

Appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles, must

be worn at all times.[9]

Avoid inhalation of dust and fumes.[9] In case of dust formation, respiratory protection may

be necessary.

Avoid contact with skin and eyes.[4] In case of contact, wash the affected area immediately

with plenty of water.[4]

First Aid Measures:
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[4]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician immediately.[4]
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Caption: Aqueous precipitation workflow for the synthesis of mercury(II) chromate.

General Toxicity Pathway of Constituent Ions
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Dissociation in Biological Systems
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Caption: Generalized toxicity pathways of mercury(II) and chromate ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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